2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol
Description
2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl alcohol is a benzyl alcohol derivative featuring a trifluoromethyl (-CF₃) group at the benzylic (alpha) position and methoxy (-OCH₃) substituents at the 2- and 5-positions of the aromatic ring. This compound is structurally distinct due to the electron-withdrawing nature of the -CF₃ group and the electron-donating methoxy groups, which collectively influence its physicochemical properties and reactivity.
Properties
Molecular Formula |
C10H11F3O3 |
|---|---|
Molecular Weight |
236.19 g/mol |
IUPAC Name |
1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethanol |
InChI |
InChI=1S/C10H11F3O3/c1-15-6-3-4-8(16-2)7(5-6)9(14)10(11,12)13/h3-5,9,14H,1-2H3 |
InChI Key |
ISIIPOVLZDIXRW-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(C(F)(F)F)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol typically involves the following steps:
Starting Materials: The synthesis begins with 2,5-dimethoxybenzaldehyde and trifluoromethylbenzyl bromide.
Reaction Conditions: The reaction is carried out in the presence of a base such as potassium carbonate (K2CO3) in an aprotic solvent like dimethylformamide (DMF).
Procedure: The 2,5-dimethoxybenzaldehyde is reacted with trifluoromethylbenzyl bromide under reflux conditions to form the desired product.
Industrial Production Methods
In an industrial setting, the production of 2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product.
Chemical Reactions Analysis
Types of Reactions
2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol undergoes various types of chemical reactions, including:
Oxidation: The alcohol group can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The compound can be reduced to form the corresponding hydrocarbon.
Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines).
Major Products
Oxidation: The major products include 2,5-dimethoxy-alpha-(trifluoromethyl)benzaldehyde and 2,5-dimethoxy-alpha-(trifluoromethyl)benzoic acid.
Reduction: The major product is 2,5-dimethoxy-alpha-(trifluoromethyl)toluene.
Substitution: The products depend on the substituents introduced, such as 2,5-dimethoxy-alpha-(trifluoromethyl)benzylamine.
Scientific Research Applications
2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can participate in various chemical reactions. The methoxy and trifluoromethyl groups contribute to its reactivity and potential biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following comparison focuses on structural analogs and their reactivity, physical properties, and applications:
Structural and Electronic Effects
Catalytic Oxidation Performance
Data from highlights the impact of substituents on oxidation efficiency using a Pt@CHs catalyst (80°C, molecular O₂):
Key Insight : The trifluoromethyl group generally reduces nucleophilicity but can stabilize transition states in oxidation reactions, leading to high yields when positioned para to the alcohol group. Ortho-substituted analogs (e.g., 2-fluorobenzyl alcohol) show lower yields due to steric and electronic hindrance .
Etherification Reactivity
demonstrates that electron-rich benzyl alcohols undergo efficient etherification, while electron-withdrawing groups like -CF₃ suppress reactivity:
- 1-(4-(Trifluoromethyl)phenyl)ethanol: No etherification observed due to destabilization of the carbocation intermediate by -CF₃ .
- Electron-rich analogs (e.g., 4-methoxybenzyl alcohol) : High reactivity in cross-etherification via stabilized carbocations .
Physical Properties
Biological Activity
2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl alcohol (commonly referred to as DM-TFMB) is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological evaluation, and potential therapeutic applications based on recent research findings.
Synthesis
The synthesis of DM-TFMB typically involves the trifluoromethylation of benzyl alcohol derivatives, followed by methoxylation. Various methods have been reported, including the use of trifluoromethylating agents such as Selectfluor and silver-mediated oxidative cross-coupling reactions. These methods allow for the efficient production of DM-TFMB with high yields and purity.
Antioxidant Properties
Research indicates that DM-TFMB exhibits significant antioxidant activity. In studies assessing its ability to scavenge free radicals, DM-TFMB demonstrated a lower IC50 value compared to standard antioxidants like BHT, suggesting its potential as a therapeutic agent in oxidative stress-related conditions .
Cytotoxicity and Apoptosis Induction
DM-TFMB has been evaluated for its cytotoxic effects against various cancer cell lines, including colon cancer cells (LoVo and HCT-116). The compound exhibited IC50 values indicating potent cytotoxicity, with mechanisms involving the modulation of apoptosis regulators such as Bax and Bcl-2. Notably, it activated both intrinsic and extrinsic apoptosis pathways by upregulating initiator caspases-8 and -9, as well as executioner caspase-3 .
Table 1: Cytotoxic Activity of DM-TFMB
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| LoVo | 294.32 ± 8.41 | Apoptosis induction via caspase activation |
| HCT-116 | 298.05 ± 13.26 | Cell cycle arrest in G2/M phase |
Enzyme Inhibition
DM-TFMB has also been studied for its inhibitory effects on various enzymes relevant to metabolic disorders. It was found to inhibit α-amylase and α-glucosidase effectively, suggesting potential applications in managing type 2 diabetes mellitus. The dual inhibition profile indicates that DM-TFMB could serve as a lead compound for developing hypoglycemic agents .
Case Studies
In a recent study focusing on the structure-activity relationship (SAR) of similar compounds, it was shown that modifications at specific positions on the benzyl ring significantly influenced biological activity. For instance, compounds with a trifluoromethyl group at position 3 exhibited enhanced enzyme inhibition compared to those with substitutions at other positions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
